N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide

• IUPAC Name: N-(4-methoxyphenyl)-N'-(4-methylphenyl)sulfonylbenzenecarboximidamide
• InChI: InChI=1S/C21H20N2O3S/c1-16-8-14-20(15-9-16)27(24,25)23-21(17-6-4-3-5-7-17)22-18-10-12-19(26-2)13-11-18/h3-15H,1-2H3,(H,22,23)
• InChI Key: ZLBPNYQAXYKIIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=C(C2=CC=CC=C2)NC3=CC=C(C=C3)OC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C(/C2=CC=CC=C2)\NC3=CC=C(C=C3)OC
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol

Description

N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide, also known as MSB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are involved in cancer growth and inflammation.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide has been shown to have significant biochemical and physiological effects in animal models. It has been found to reduce the expression of certain genes that are involved in cancer growth and inflammation. Additionally, it has been shown to reduce the production of certain cytokines that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide in lab experiments is its potential therapeutic applications. Additionally, it has a relatively low toxicity profile, making it a safe chemical to use in lab experiments. However, one of the main limitations of using N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide. One potential area of research is to investigate its potential therapeutic applications in other diseases, such as autoimmune disorders. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide and to optimize its chemical properties for use in lab experiments. Finally, more research is needed to determine the safety and efficacy of N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide in human clinical trials.

Synthesis Methods

N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide can be synthesized through a multistep reaction process, which involves the reaction of 4-methoxyaniline with p-toluenesulfonyl chloride to form N-(4-methoxyphenyl)p-toluenesulfonamide. This intermediate compound is then reacted with 4-methylbenzonitrile in the presence of a base to form N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide.

Scientific Research Applications

N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer and inflammation. Studies have shown that N-(4-methoxyphenyl)-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide can inhibit the growth of cancer cells and reduce inflammation in animal models.